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Compound of Interest

2-Chloro-1-(3,4-difluoro-5-
Compound Name:
nitrophenyl)ethanone

CAS No.: 1804517-08-5

Cat. No.: B1413114

Get Quote

Executive Summary

The molecular formula C8H4CIF2NO3 represents a specific class of poly-functionalized
aromatic building blocks, most notably exemplified by 3',5'-Difluoro-2'-nitrophenacyl chloride
and its isomers (e.g., substituted nitroacetophenones). These scaffolds are critical
intermediates in the synthesis of fluoroquinolone antibiotics, agrochemicals, and novel
heterocyclic pharmacophores.

This guide provides a rigorous analysis of the physicochemical properties, structural isomerism,
and synthetic methodologies associated with this formula. It establishes a self-validating
analytical framework for confirming the identity of these derivatives during drug development
workflows.

Molecular Properties & Stoichiometry[1]
Fundamental Constants
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Precise molecular weight determination is the cornerstone of small molecule characterization.

For C8H4CIF2NO3, the presence of multiple monoisotopic (F) and polyisotopic (Cl) elements

creates a distinct mass spectral signature.

Property Value Unit Derivation Note
Stoichiometric

Molecular Formula -
composition

Average Molecular Based on standard

] 235.57 g/mol ) ]

Weight atomic weights

Monoisotopic Mass 234.9848 Da Calculated using

Exact Mass (

236.9818 Da M+2 peak contribution

)

Heavy Atom Count 15 Non-hydrogen atoms

Degree of 6 Ring (4) + Carbonyl

Unsaturation (1) + Nitro (2)

Isotopic Abundance & Mass Spectral Validation

The chlorine atom introduces a characteristic 3:1 intensity ratio between the molecular ion (

) and the isotope peak (

).

e M (234.98): 100% Relative Abundance (

)

 M+2 (236.98): ~32% Relative Abundance (

Analytical Checkpoint: If your Mass Spec data does not show this specific 3:1 doublet split

separated by 2.0 Da, the compound is not a monochlorinated derivative.
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Structural Isomerism: The "Warhead" vs. The
"Precursor”

The formula

primarily resolves into two chemically distinct scaffold types relevant to drug discovery.

Scaffold A: The Alkylating Agent (Phenacyl Chloride)

Systematic Name: 2-chloro-1-(3,5-difluoro-2-nitrophenyl)ethanone Role: Highly reactive
electrophile ("Warhead"). Utility: The

-chloro ketone moiety is a prime target for nucleophilic attack, allowing for the rapid
construction of fused heterocycles like imidazopyridines or thiazoles.

Scaffold B: The Functionalized Core
(Nitroacetophenone)

Systematic Name: 1-(3-chloro-2,4-difluoro-5-nitrophenyl)ethanone Role: Stable precursor.
Utility: Often used as a substrate for further functionalization (e.g., reduction of the nitro group
to an aniline for amide coupling).

Formula: C8H4CIF2NO3
(MW: 235.57)

Isomer Class A: Isomer Class B:
Phenacyl Chlorides Nitroacetophenones

2-chloro-1-(difluoro-nitrophenyl)ethanone Chloro-difluoro-nitro-acetophenone
(Alpha-halo ketone) (Ring-substituted ketone)
Nucleophilic Sub Reduction/Cyclization
Application: Application:
Heterocycle Synthesis Fluoroquinolone
(Thiazoles, Imidazoles) Intermediates
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Figure 1: Structural divergence of the C8H4CIF2NO3 formula into two primary chemical utility
classes.

Synthetic Methodology

This protocol focuses on the synthesis of the Phenacyl Chloride derivative (Scaffold A), as it
represents the more complex synthetic challenge due to the handling of the reactive

-halo ketone.

Retrosynthetic Analysis

The target molecule is assembled via the nitration of a difluorobenzene precursor, followed by
Friedel-Crafts acylation and subsequent

-chlorination.

Step-by-Step Protocol (Self-Validating)

Precursor: 2,4-Difluoroacetophenone (Commercial) or synthesized via acetylation of 1,3-
difluorobenzene.

Step 1: Regioselective Nitration

e Reagents:

(fuming),

e Procedure: Cool the acetophenone solution to -10°C. Add nitrating mixture dropwise. The
directing effects of the fluorine (ortho/para) and the acetyl group (meta) must be balanced.

 Validation: Monitor by TLC. Product should be less polar than the starting material.

o Safety: Exothermic reaction; maintain strict temperature control to prevent polynitration.

Step 2: Alpha-Chlorination
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o Reagents: Sulfuryl chloride (

) or
gas in acetic acid.

e Procedure: Dissolve the nitro-acetophenone intermediate in glacial acetic acid. Add

dropwise at room temperature.

e Mechanism: Enolization of the ketone followed by electrophilic halogenation.

o End-Point: Disappearance of the methyl singlet (~2.6 ppm) and appearance of the
methylene singlet (~4.5-4.8 ppm) in

-NMR.

Start: Nitration Intermediate: Chlorination CB:‘:%C:E;\‘ o3
Difluoroacetophenone (HNO3/H2S04, -10°C) Nitro-difluoro-acetophenone (SO2CI2, AcOH) .
(Phenacyl Chloride)

\
Y

Click to download full resolution via product page

Figure 2: Synthetic route for converting difluoroacetophenone to the target C8H4CIF2NO3
scaffold.

Analytical Validation Framework

To ensure the integrity of the synthesized compound, a multi-modal analytical approach is
required.

Nuclear Magnetic Resonance (NMR)
e -NMR (DMSO-
):

o Aromatic Region (7.0 - 8.5 ppm): Look for two distinct signals (often triplets or multiplets
due to F-H coupling).
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o Aliphatic Region (4.5 - 5.0 ppm): A sharp singlet corresponding to the

group (2 protons). Note: If this is a methyl singlet (~2.5 ppm), you have the wrong isomer

(Nitroacetophenone).

e -NMR:

o Critical for confirming the position of the fluorine atoms relative to the nitro group. Expect

two distinct signals if the symmetry is broken.

Infrared Spectroscopy (IR)
e Carbonyl (

): Strong band at 1690-1710
(shifted due to
-halogen).
e Nitro (
): Asymmetric stretch ~1530

, Symmetric stretch ~1350

Quality Control Decision Tree
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Crude Sample

MS: M+ at 235?
Cl Pattern 3:1?

1H-NMR: REJECT:
CH2 Singlet? Wrong Formula

19F-NMR:

Correct Splitting? No (2.5 ppm)

VALIDATED REJECT:
C8H4CIF2NO3 Wrong Isomer

Click to download full resolution via product page
Figure 3: Analytical decision matrix for validating the identity of CBH4CIF2NO3 derivatives.
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e To cite this document: BenchChem. [Structural Characterization and Synthetic Utility of
C8H4CIF2NO3 Scaffolds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1413114/docs#structural-characterization-and-
synthetic-utility-of-c8h4clf2no3-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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